Cas no 1210764-36-5 (N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide)

• Product Name: N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide
• CAS No: 1210764-36-5
• MF: C₁₂H₁₃F₃N₂O₂
• MW: 274.239033460617
• CID: 6031940
• PubChem ID: 45584532
• Update Time: 2025-06-08

N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide
• N-[(4-methylphenyl)methyl]-N'-(2,2,2-trifluoroethyl)oxamide
• N'-[(4-methylphenyl)methyl]-N-(2,2,2-trifluoroethyl)ethanediamide
• VU0523630-1
• N1-(4-methylbenzyl)-N2-(2,2,2-trifluoroethyl)oxalamide
• AKOS024522128
• 1210764-36-5
• F5852-0418

• Inchi： 1S/C12H13F3N2O2/c1-8-2-4-9(5-3-8)6-16-10(18)11(19)17-7-12(13,14)15/h2-5H,6-7H2,1H3,(H,16,18)(H,17,19)
• InChI Key： VBAJREPACHOVKW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCC(F)(F)F)=O

Computed Properties

• Exact Mass: 274.093
• Monoisotopic Mass: 274.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide

Introduction to N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1210764-36-5)

N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide, with the CAS number 1210764-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications in drug development and research.

The molecular structure of N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide consists of a phenyl ring substituted with a methyl group at the 4-position, linked to an ethanediamide moiety. The presence of the 2,2,2-trifluoroethyl group introduces fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug molecules. This structural arrangement not only contributes to the compound's chemical stability but also opens up possibilities for its use in designing more effective therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules can lead to improved bioavailability, prolonged half-life, and enhanced binding interactions with biological targets. N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide exemplifies this trend, as its fluorinated side chain potentially enhances its interaction with biological receptors and enzymes.

One of the most compelling aspects of N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide is its potential application in the synthesis of novel pharmaceuticals. Researchers have been exploring its utility as an intermediate in the preparation of more complex drug molecules. The compound's ability to undergo various chemical transformations makes it a versatile building block for medicinal chemists. For instance, its amide groups can be further functionalized to introduce additional pharmacophores or to modify solubility and permeability properties.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The unique electronic properties of fluorine atoms can influence the binding affinity and selectivity of drug candidates towards cancer-related targets. N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide has been investigated for its potential role in developing new anticancer agents. Its structural features suggest that it may interfere with key enzymatic pathways involved in tumor growth and progression.

The compound's potential extends beyond oncology; it has also shown promise in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and fluorinated derivatives have been reported to exhibit anti-inflammatory effects. The structural motifs present in N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide may enable it to modulate inflammatory signaling pathways by interacting with specific receptors or enzymes.

In addition to its therapeutic applications, N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide has attracted interest for its role in materials science. Fluorinated compounds are known for their thermal stability and chemical resistance, making them suitable for use in advanced materials. The compound's unique properties could be leveraged in the development of new polymers or coatings that exhibit enhanced durability and functionality.

The synthesis of N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of modern analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and purity.

As research continues to uncover new applications for N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical applications by providing resources for further development and testing. The compound's potential as a building block for novel therapeutics underscores the importance of continued investment in chemical biology research.

In conclusion, N'-(4-methylphenyl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1210764-36-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential roles in drug development span across various therapeutic areas, including oncology and inflammation management. As researchers delve deeper into its properties and functionalities，this compound is poised to play a crucial role in shaping the future of medicinal chemistry。